Cas no 2171752-34-2 (10-(3,3,3-trifluoropropyl)-2,6-dioxa-9-azaspiro4.5decane)

• Product Name: 10-(3,3,3-trifluoropropyl)-2,6-dioxa-9-azaspiro4.5decane
• CAS No: 2171752-34-2
• MF: C₁₀H₁₆F₃NO₂
• MW: 239.234753608704
• CID: 6446650
• PubChem ID: 165587198
• Update Time: 2025-06-09

10-(3,3,3-trifluoropropyl)-2,6-dioxa-9-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 10-(3,3,3-trifluoropropyl)-2,6-dioxa-9-azaspiro4.5decane
• 2171752-34-2
• EN300-1641639
• 10-(3,3,3-trifluoropropyl)-2,6-dioxa-9-azaspiro[4.5]decane

• Inchi： 1S/C10H16F3NO2/c11-10(12,13)2-1-8-9(3-5-15-7-9)16-6-4-14-8/h8,14H,1-7H2
• InChI Key： WGZVMKZNNIONKA-UHFFFAOYSA-N
• SMILES： FC(CCC1C2(COCC2)OCCN1)(F)F

Computed Properties

• Exact Mass: 239.11331324g/mol
• Monoisotopic Mass: 239.11331324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 30.5Ų

Additional information on 10-(3,3,3-trifluoropropyl)-2,6-dioxa-9-azaspiro4.5decane

Comprehensive Overview of 10-(3,3,3-trifluoropropyl)-2,6-dioxa-9-azaspiro[4.5]decane (CAS No. 2171752-34-2)

The compound 10-(3,3,3-trifluoropropyl)-2,6-dioxa-9-azaspiro[4.5]decane (CAS No. 2171752-34-2) is a highly specialized spirocyclic structure that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular architecture, featuring a spiro[4.5]decane core combined with trifluoropropyl and dioxa-aza functional groups, makes it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to modulate biological targets with high selectivity.

In recent years, the demand for fluorinated compounds like 10-(3,3,3-trifluoropropyl)-2,6-dioxa-9-azaspiro[4.5]decane has surged, driven by their enhanced metabolic stability and lipophilicity. These properties are critical for developing next-generation therapeutics, especially in oncology and CNS disorders. The compound's CAS No. 2171752-34-2 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and process optimization.

From a synthetic perspective, the spirocyclic framework of this compound offers a robust platform for structure-activity relationship (SAR) studies. Its 2,6-dioxa-9-aza moiety introduces polarity, while the trifluoropropyl group enhances membrane permeability—a combination highly sought after in drug design. Innovations in green chemistry have also explored its synthesis using catalytic methods, aligning with the industry's shift toward sustainable practices.

The compound's applications extend beyond pharmaceuticals. In agrochemical research, derivatives of 10-(3,3,3-trifluoropropyl)-2,6-dioxa-9-azaspiro[4.5]decane have shown promise as pesticide intermediates, leveraging the fluorine atom's ability to improve pest resistance and environmental persistence. This dual utility in life sciences and crop protection underscores its interdisciplinary importance.

Analytical challenges associated with this compound, such as chiral separation and purity assessment, are frequently discussed in scientific forums. Advanced techniques like HPLC-MS and NMR spectroscopy are employed to characterize its stereochemistry and impurity profile, ensuring compliance with regulatory standards. These topics are often highlighted in patent literature and technical whitepapers.

As the scientific community continues to explore spirocyclic compounds, 10-(3,3,3-trifluoropropyl)-2,6-dioxa-9-azaspiro[4.5]decane remains a focal point for innovation. Its CAS No. 2171752-34-2 serves as a key identifier for researchers tracking its synthetic routes and commercial availability. With ongoing advancements in computational chemistry, further optimization of its properties is anticipated, solidifying its role in cutting-edge R&D.